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Compound of Interest

Compound Name: 2,4,7-Trimethylnonane

Cat. No.: B14541454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of 2,4,7-Trimethylnonane in a laboratory setting. The following procedures are

designed to minimize risk and ensure a safe operational environment.

Hazard Assessment and Physical Properties
While a specific Safety Data Sheet (SDS) for 2,4,7-Trimethylnonane is not readily available,

its properties can be inferred from its chemical structure as an aliphatic hydrocarbon and data

from similar isomers. It is prudent to treat this compound with the same precautions as other

flammable and irritant aliphatic hydrocarbons.

Summary of Key Data:
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Property Value Source

Molecular Formula C₁₂H₂₆
ChemBK[1], ChemicalBook[2],

PubChem[3]

Molecular Weight 170.34 g/mol
ChemBK[1], ChemicalBook[2],

PubChem[3]

Boiling Point 194 °C ChemBK[1], ChemicalBook[2]

Melting Point -50.8 °C (estimate) ChemBK[1], ChemicalBook[2]

Density 0.748 g/cm³ ChemBK[1], ChemicalBook[2]

Flash Point Estimated to be > 60°C
Inferred from similar

compounds

Hazards

Combustible liquid, Skin

irritant, Aspiration hazard,

Potential for causing

drowsiness or dizziness

Inferred from similar

compounds

Personal Protective Equipment (PPE)
To ensure safety, the following PPE must be worn at all times when handling 2,4,7-
Trimethylnonane:
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene gloves.

Provides protection against

skin contact with aliphatic

hydrocarbons.

Eye Protection
Chemical safety goggles or a

full-face shield.
Protects eyes from splashes.

Body Protection Flame-retardant lab coat.
Protects against skin contact

and in case of fire.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Prevents inhalation of vapors

which may cause respiratory

irritation or dizziness.

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation:

Ensure a chemical fume hood is operational and the work area is clear of ignition sources

(e.g., open flames, hot plates, static electricity sources).

Assemble all necessary equipment and reagents.

Don the appropriate PPE as specified in the table above.

3.2. Handling and Use:

Conduct all transfers and manipulations of 2,4,7-Trimethylnonane within a certified

chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly sealed when not in use to minimize vapor release.

Ground and bond containers when transferring large volumes to prevent static discharge.

3.3. Storage:
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Store 2,4,7-Trimethylnonane in a well-ventilated, cool, dry area away from direct sunlight

and heat sources.

Store in a designated flammable liquids cabinet.

Ensure the container is properly labeled with the chemical name and hazard warnings.

Segregate from incompatible materials such as strong oxidizing agents.

Disposal Plan: Step-by-Step Waste Management
Protocol

Waste Collection:

Collect all waste containing 2,4,7-Trimethylnonane in a dedicated, clearly labeled, and

leak-proof container.

The container should be made of a material compatible with non-halogenated

hydrocarbons.

Label the container as "Hazardous Waste: Non-Halogenated Hydrocarbons" and list

"2,4,7-Trimethylnonane" as a component.

Waste Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the waste container sealed at all times, except when adding waste.

Store away from ignition sources and incompatible chemicals.

Final Disposal:

Do not dispose of 2,4,7-Trimethylnonane down the drain.

Arrange for pick-up and disposal by the institution's certified hazardous waste

management service.
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Emergency Procedures
Emergency Situation Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do not induce vomiting due to the aspiration

hazard. Rinse mouth with water. Seek

immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand). Place the

absorbed material in a sealed container for

disposal. For large spills, evacuate the area and

contact the institution's emergency response

team.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 2,4,7-Trimethylnonane,

incorporating key safety checkpoints.
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Caption: Workflow for Safe Handling of 2,4,7-Trimethylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14541454?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2,4,7-trimethylnonane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61471814.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_7-Trimethylnonane
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b14541454#personal-protective-equipment-for-handling-2-4-7-trimethylnonane
https://www.benchchem.com/product/b14541454#personal-protective-equipment-for-handling-2-4-7-trimethylnonane
https://www.benchchem.com/product/b14541454#personal-protective-equipment-for-handling-2-4-7-trimethylnonane
https://www.benchchem.com/product/b14541454#personal-protective-equipment-for-handling-2-4-7-trimethylnonane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14541454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14541454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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